Ethyl 3-(3,4-dimethoxyanilino)butanoate

• CAS No.: 57012-76-7
• Molecular Formula: C14H21NO4
• Molecular Weight: 267.32 g/mol
• IUPAC Name: ethyl 3-(3,4-dimethoxyanilino)butanoate
• InChI: InChI=1S/C14H21NO4/c1-5-19-14(16)8-10(2)15-11-6-7-12(17-3)13(9-11)18-4/h6-7,9-10,15H,5,8H2,1-4H3
• InChI Key: PVELCDFGBLEXRI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C)NC1=CC(=C(C=C1)OC)OC

Description

Ethyl 3-(3,4-dimethoxyanilino)butanoate is a useful research compound. Its molecular formula is C14H21NO4 and its molecular weight is 267.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 30.0 g of the product of Example 1 (m.p. 59°-60°), and 2.0 g of platinum oxide in 250 ml of acetic acid was hydrogenated in a Paar shaker at 50 p.s.i.; reduction was complete in 1 hr. The mixture was filtered and concentrated under reduced pressure, to give an amber oil which was dissolved in chloroform and washed with sodium bicarbonate solution followed by saturated sodium chloride. The organic layer was dried over magnesium sulfate and concentrated under reduced pressure to give 30.0 g of an amber oil which was used in the next step without further purification. A sample of oil was converted to the hydrochloride salt, m.p. 137.5°-139°. An equivalent sample of the hydrochloride salt (m.p. 138°-139.5°) was analyzed.